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Compound of Interest

Compound Name: 1,3-Dibenzoylpropane

Cat. No.: B1583371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-
Dibenzoylpropane, a diketone used in various chemical syntheses. Due to the limited

availability of specific quantitative solubility data in published literature, this document focuses

on qualitative solubility, predicted solubility based on physicochemical principles, and detailed

experimental protocols for determining solubility. This guide is intended to be a valuable

resource for researchers and professionals working with 1,3-Dibenzoylpropane in various

laboratory and development settings.

Physicochemical Properties of 1,3-
Dibenzoylpropane
1,3-Dibenzoylpropane, also known as 1,5-diphenyl-1,5-pentanedione, is a solid crystalline

powder with the following properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1583371?utm_src=pdf-interest
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/product/b1583371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₇H₁₆O₂ [1][2]

Molecular Weight 252.31 g/mol [1][2]

Melting Point 66-68 °C [3][4]

Appearance
White to light beige crystalline

powder
[5]

The structure of 1,3-Dibenzoylpropane, characterized by two benzoyl groups attached to a

propane backbone, influences its solubility. The presence of two polar ketone functional groups

allows for dipole-dipole interactions, while the two phenyl groups and the propane chain

contribute to its nonpolar character.

Solubility of 1,3-Dibenzoylpropane
Direct quantitative solubility data for 1,3-Dibenzoylpropane in a range of common organic

solvents is not readily available in scientific literature. However, based on its chemical structure

and general solubility principles ("like dissolves like"), a qualitative and predicted solubility

profile can be established. Ketones are generally soluble in organic solvents.[6][7] As the

carbon chain length increases, the water solubility of ketones decreases.[4][6]

The use of 1,3-Dibenzoylpropane in electrochemical synthesis via reduction in acetonitrile

implies its solubility in this solvent.[8] A structurally related compound, 1,3-diphenyl-1,3-

propanedione (dibenzoylmethane), is reported to be soluble in ether, chloroform, and aqueous

sodium hydroxide, but insoluble in water.[7]

Based on these observations and the molecule's structure, the following table summarizes the

expected solubility of 1,3-Dibenzoylpropane.
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Solvent Class Common Solvents Predicted Solubility Rationale

Polar Aprotic Solvents

Acetone, Acetonitrile,

Dimethylformamide

(DMF), Dimethyl

sulfoxide (DMSO)

Soluble to Highly

Soluble

The polar ketone

groups of 1,3-

Dibenzoylpropane can

interact favorably with

these polar solvents.

Ethers
Diethyl ether,

Tetrahydrofuran (THF)
Soluble

The moderate polarity

of ethers is compatible

with the overall

polarity of 1,3-

Dibenzoylpropane.

Halogenated Solvents
Dichloromethane,

Chloroform

Soluble to Highly

Soluble

These solvents are

effective at dissolving

a wide range of

organic compounds,

including those with

moderate polarity.

Aromatic

Hydrocarbons
Toluene, Benzene Soluble

The phenyl groups in

1,3-Dibenzoylpropane

will interact favorably

with the aromatic rings

of these solvents

through π-π stacking.

Esters Ethyl acetate Soluble

Ethyl acetate's polarity

is suitable for

dissolving compounds

with both polar and

nonpolar

characteristics.

Alcohols Methanol, Ethanol,

Isopropanol

Sparingly Soluble to

Soluble

The polarity of

alcohols may lead to

some solubility, but

the nonpolar bulk of
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the molecule might

limit high solubility.

Nonpolar Solvents Hexane, Cyclohexane
Sparingly Soluble to

Insoluble

The overall polarity of

1,3-Dibenzoylpropane

is likely too high for

significant solubility in

nonpolar aliphatic

solvents.

Aqueous Solvents Water Insoluble

The large nonpolar

hydrocarbon and

aromatic portions of

the molecule will

dominate over the

polar ketone groups,

leading to very low

water solubility.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data, the following experimental protocols provide

standardized methods for determining the solubility of a solid compound like 1,3-
Dibenzoylpropane.

General Qualitative Solubility Test
This method provides a quick assessment of solubility in various solvents.

Materials:

1,3-Dibenzoylpropane

A selection of test solvents (e.g., water, ethanol, acetone, toluene, hexane)

Test tubes and rack

Spatula
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Vortex mixer (optional)

Procedure:

Place approximately 10-20 mg of 1,3-Dibenzoylpropane into a clean, dry test tube.

Add 1 mL of the chosen solvent to the test tube.

Vigorously agitate the mixture for 1-2 minutes using a vortex mixer or by flicking the test

tube.

Observe the mixture. If the solid completely dissolves, it is considered soluble. If some solid

remains, add another 2 mL of the solvent and agitate again.

If the solid dissolves after the addition of 3 mL of solvent, it is considered sparingly soluble. If

the solid still does not dissolve, it is considered insoluble.

Record the observations for each solvent.

Shake-Flask Method for Quantitative Solubility
Determination
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound in a specific solvent at a controlled temperature.

Materials:

1,3-Dibenzoylpropane

High-purity solvent of interest

Scintillation vials or flasks with screw caps

Constant temperature shaker bath or incubator

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE)
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Volumetric flasks

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Add an excess amount of 1,3-Dibenzoylpropane to a series of vials or flasks. An excess is

necessary to ensure that a saturated solution is formed.

Accurately pipette a known volume of the solvent into each vial.

Securely cap the vials and place them in a constant temperature shaker bath.

Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure

equilibrium is reached. The time required for equilibrium should be determined

experimentally by taking measurements at different time points until the concentration of the

solute in the solution remains constant.

After reaching equilibrium, allow the vials to stand undisturbed in the constant temperature

bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid particles.

Accurately dilute the filtered saturated solution with the same solvent to a concentration that

falls within the linear range of the analytical instrument.

Analyze the concentration of 1,3-Dibenzoylpropane in the diluted solution using a calibrated

analytical method (e.g., UV-Vis spectrophotometry by creating a standard curve, or HPLC

with a suitable detector).

Calculate the solubility of 1,3-Dibenzoylpropane in the solvent at the specified temperature,

typically expressed in units such as g/100 mL, mg/mL, or mol/L.

Visualizing Experimental and Logical Workflows
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The following diagrams, generated using Graphviz, illustrate the workflow for solubility

determination and the underlying principle of solubility prediction.

Start: Obtain Solid Compound
(e.g., 1,3-Dibenzoylpropane)

Select a Range of Solvents
(Polar, Nonpolar, etc.)

Perform Qualitative Solubility Test

Observe Dissolution
(Soluble, Sparingly Soluble, Insoluble)

Quantitative Data Needed?

Perform Shake-Flask Method

Yes

End: Solubility Profile

No

Prepare Saturated Solution
(Excess Solute, Known Volume of Solvent)

Equilibrate at Constant Temperature
(e.g., 24-72h with agitation)

Sample and Filter Supernatant

Analyze Concentration
(e.g., HPLC, UV-Vis)

Calculate Solubility
(e.g., g/100mL, mol/L)
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Click to download full resolution via product page

Workflow for Determining Solid Organic Compound Solubility

1,3-Dibenzoylpropane
(Solute)

Polar Features:
- Two Ketone Groups (C=O)

Nonpolar Features:
- Two Phenyl Rings
- Propane Backbone

Favorable Interactions with
Both Polar and Nonpolar Regions

Favorable Dipole-Dipole
Interactions

Favorable van der Waals
and π-π Interactions

Polar Solvents
(e.g., Acetone, Acetonitrile)

Nonpolar Solvents
(e.g., Toluene, Hexane)

Solvents with Mixed Polarity
(e.g., Dichloromethane, THF)
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Principle of "Like Dissolves Like" for Solubility Prediction

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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